Cas no 1780812-07-8 (5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol)

• Product Name: 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol
• CAS No: 1780812-07-8
• MF: C₉H₉BrF₂O₃
• MW: 283.066769361496
• CID: 6072834
• PubChem ID: 105426149
• Update Time: 2025-05-20

5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol
• 1780812-07-8
• EN300-1959994

• Inchi： 1S/C9H9BrF2O3/c1-15-8-2-5(9(11,12)4-13)6(10)3-7(8)14/h2-3,13-14H,4H2,1H3
• InChI Key： WGWKCHBQOGBDNP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(CO)(F)F)OC)O

Computed Properties

• Exact Mass: 281.97031g/mol
• Monoisotopic Mass: 281.97031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol

Professional Introduction to 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol (CAS No. 1780812-07-8)

5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 1780812-07-8, represents a unique structural motif that combines halogenated aromatic rings with functionalized side chains, making it a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol incorporates several key features that contribute to its reactivity and potential applications. The presence of a bromine atom at the 5-position of the phenolic ring enhances its electrophilicity, facilitating nucleophilic substitution reactions that are crucial for further functionalization. Additionally, the 1,1-difluoro-2-hydroxyethyl side chain introduces both electron-withdrawing and hydrophilic characteristics, which can influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel antimicrobial agents due to the rise of drug-resistant pathogens. The structural features of 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol make it a promising candidate for such applications. Studies have demonstrated that halogenated phenols exhibit broad-spectrum antimicrobial activity by disrupting bacterial cell membranes and inhibiting essential metabolic pathways. The methoxy group at the 2-position further enhances the compound's ability to interact with biological targets, potentially leading to the development of new antibiotics.

The synthesis of 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include bromination of the aromatic ring, followed by nucleophilic substitution with the 1,1-difluoro-2-hydroxyethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these transformations. These synthetic methodologies highlight the compound's significance in industrial-scale production and research applications.

The pharmacological properties of 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol have been extensively studied in vitro and in vivo. Preclinical trials have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors involved in inflammation and oxidative stress. These findings suggest its potential use in treating chronic inflammatory diseases and neurodegenerative disorders. Furthermore, the compound's ability to cross the blood-brain barrier has opened new avenues for developing treatments targeting central nervous system disorders.

The environmental impact of halogenated compounds is another critical consideration in their development and application. While these compounds offer significant therapeutic benefits, their persistence in the environment raises concerns about potential ecological risks. Research is ongoing to develop biodegradable analogs of 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol that maintain efficacy while minimizing environmental harm. Strategies such as incorporating biodegradable linkers into the molecular structure are being explored to achieve this balance.

The future prospects for 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol are promising, with ongoing research focused on expanding its therapeutic applications and improving its synthetic efficiency. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery of novel derivatives with enhanced pharmacological properties.

In conclusion, 5-bromo-4-(1,1-difluoro-2-hydroxyethyl)-2-methoxyphenol (CAS No. 1780812-07-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and drug development. Its unique structural features and diverse biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a crucial role in advancing treatments for various human diseases.